Cas no 1448043-48-8 ((5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone)

• Product Name: (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone
• CAS No: 1448043-48-8
• MF: C₁₈H₁₈N₄O₂S₂
• MW: 386.491120815277
• CID: 6148441
• PubChem ID: 71811060
• Update Time: 2025-05-19

(5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1448043-48-8
• (5-cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone
• (5-cyclopropyl-1,2-oxazol-3-yl)-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]methanone
• AKOS024572152
• F6477-0308
• 1-(5-CYCLOPROPYL-1,2-OXAZOLE-3-CARBONYL)-4-[4-(THIOPHEN-3-YL)-1,3-THIAZOL-2-YL]PIPERAZINE
• (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C18H18N4O2S2/c23-17(14-9-16(24-20-14)12-1-2-12)21-4-6-22(7-5-21)18-19-15(11-26-18)13-3-8-25-10-13/h3,8-12H,1-2,4-7H2
• InChI Key： PEIZWRVEIGZPBW-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)N=C1N1CCN(C(C2C=C(C3CC3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 386.08711818g/mol
• Monoisotopic Mass: 386.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Additional information on (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone

Introduction to (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone and Its Significance in Modern Chemical Research

CAS no. 1448043-48-8 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the systematic name (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone, represents a complex molecular structure that combines multiple heterocyclic moieties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular architecture of this compound is characterized by the presence of an isoxazole ring substituted with a cyclopropyl group at the 5-position, linked to a methanone moiety. This methanone group is further connected to a piperazine ring, which is itself substituted with a thiazole ring at the 4-position. The thiazole ring is, in turn, connected to a thiophene ring at the 4-position of the thiazole. This intricate arrangement of heterocyclic rings endows the compound with unique electronic and steric properties that make it of considerable interest to researchers.

In recent years, there has been a growing interest in developing novel compounds that incorporate multiple heterocyclic systems due to their potential pharmacological activities. The combination of an isoxazole, cyclopropyl, piperazine, thiazole, and thiophene moiety in this compound suggests that it may exhibit a range of biological activities. Specifically, the presence of the piperazine moiety often indicates potential interactions with biological targets such as receptors and enzymes, which are crucial for drug development.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural complexity allows for modifications at multiple sites, enabling researchers to fine-tune its properties for specific applications. For instance, the cyclopropyl group can influence the electronic properties of the molecule, while the presence of sulfur atoms in the thiazole and thiophene rings can enhance solubility and bioavailability. These features are particularly important when designing molecules intended for therapeutic use.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways. The compound in question here is no exception, as its multifaceted structure suggests that it may have applications in treating various diseases. For example, research has shown that compounds containing piperazine moieties can be effective against neurological disorders, while those with thiazole and thiophene rings may have antimicrobial or anti-inflammatory properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the skill of modern chemists but also demonstrate the feasibility of producing such intricate molecules on a laboratory scale.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for studying molecular interactions at a fundamental level. By understanding how this compound interacts with biological targets, researchers can gain insights into broader chemical principles that may apply to other molecules as well. This knowledge can accelerate the development of new drugs and improve our understanding of disease mechanisms.

In conclusion, (5-Cyclopropylisoxazol-3-yl)(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)methanone (CAS no. 1448043-48-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its multifaceted architecture suggests numerous possible applications, ranging from drug discovery to fundamental chemical studies. The continued exploration of such compounds will undoubtedly contribute to advancements in medicine and chemistry alike.